[4-(3,4-difluorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](pyrrolidin-1-yl)methanone

• IUPAC Name: [4-(3,4-difluorophenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C19H16F2N2O3S/c20-14-8-7-13(11-15(14)21)23-12-18(19(24)22-9-3-4-10-22)27(25,26)17-6-2-1-5-16(17)23/h1-2,5-8,11-12H,3-4,9-10H2
• InChI Key: ODIMIPBGMQHVOV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CN(C3=CC=CC=C3S2(=O)=O)C4=CC(=C(C=C4)F)F
• Molecular Formula: C19H16F2N2O3S
• Molecular Weight: 390.4 g/mol
• CAS No.: 1251561-49-5

Description

[4-(3,4-difluorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C19H16F2N2O3S and its molecular weight is 390.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Compounds with structures closely related to the target molecule, involving complex boric acid ester intermediates with benzene rings, have been synthesized and analyzed for their physical and chemical properties. For instance, a study detailed the synthesis, crystal structure, and Density Functional Theory (DFT) analysis of related compounds, highlighting their conformational analysis and physicochemical properties through crystallographic methods and DFT calculations (Huang et al., 2021). These analyses are crucial for understanding the behavior of these molecules in various environments and can be indicative of the applications of the compound .

Antimicrobial Activity

Research on structurally similar compounds includes the synthesis and evaluation of their antimicrobial properties. For example, derivatives of benzothiazoles and related compounds have been synthesized and tested for in vitro antimicrobial activity, showing variable and modest effectiveness against certain bacteria and fungi strains (Patel et al., 2011). Such studies suggest potential research applications of the target compound in developing antimicrobial agents.

Molecular Electronics and Photophysics

The study of molecular electrostatic potential and frontier molecular orbitals, as well as the synthesis of compounds for electronic and photophysical applications, forms another area of research. Investigations into the molecular structure, electronic properties, and synthesis routes of related compounds can provide insights into their potential use in materials science, particularly in the development of new materials for electronic applications (Eckhardt et al., 2020).